1-(4,5-dichloro-1H-imidazol-1-yl)propan-2-one

• IUPAC Name: 1-(4,5-dichloroimidazol-1-yl)propan-2-one
• InChI: InChI=1S/C6H6Cl2N2O/c1-4(11)2-10-3-9-5(7)6(10)8/h3H,2H2,1H3
• InChI Key: DMAUXJIKCIKPOD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C=NC(=C1Cl)Cl
• Molecular Formula: C6H6Cl2N2O
• Molecular Weight: 193.03 g/mol

Description

“1-(4,5-dichloro-1H-imidazol-1-yl)propan-2-one” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. Amini et al. synthesized N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1, 4-dihydropyridine-3,5-dicarboxamide and evaluated for anti-tubercular activity against Mycobacterium tuberculosis strain using rifampicin as reference drug.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atom.

Scientific Research Applications

Antibacterial Applications

Imidazole derivatives, including “1-(4,5-dichloro-1H-imidazol-1-yl)propan-2-one,” have been studied for their antibacterial properties. These compounds can inhibit the growth of various bacterial strains by interfering with bacterial cell wall synthesis or protein synthesis. .

Antifungal Efficacy

The antifungal activity of imidazole derivatives is another significant area of research. These compounds can be effective against a range of fungal pathogens by disrupting the integrity of the fungal cell membrane or inhibiting critical enzymes within the fungal cells. .

Anticancer Potential

Imidazole compounds have shown promise in anticancer research due to their ability to interfere with cell division and DNA synthesis in cancer cells. .

Anti-inflammatory Properties

The anti-inflammatory properties of imidazole derivatives are attributed to their ability to modulate the body’s inflammatory response. This includes the inhibition of enzymes like cyclooxygenase and lipoxygenase, which are involved in the production of pro-inflammatory mediators. .

Antiviral Activities

Research into the antiviral activities of imidazole derivatives has uncovered their potential to inhibit viral replication. This is achieved by targeting viral enzymes or interfering with viral entry into host cells. .

Antidiabetic Effects

Imidazole derivatives have been explored for their antidiabetic effects, particularly in enhancing insulin sensitivity or stimulating insulin secretion. .

Antioxidant Properties

The antioxidant properties of imidazole derivatives stem from their ability to neutralize free radicals and reactive oxygen species. .

Chemotherapeutic Synthesis

Imidazole derivatives are key intermediates in the synthesis of various chemotherapeutic agents. Their incorporation into drug molecules can enhance the pharmacological profile, including better bioavailability and targeted delivery to cancer cells. .

Mechanism of Action

Target of Action

1-(4,5-Dichloro-1H-imidazol-1-yl)propan-2-one is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives have been found to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties . The specific interactions of 1-(4,5-dichloro-1H-imidazol-1-yl)propan-2-one with its targets would depend on the specific biological activity it exhibits.

Biochemical Pathways

Given the broad range of biological activities exhibited by imidazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Result of Action

Given the broad range of biological activities exhibited by imidazole derivatives, it can be inferred that the compound could potentially have diverse effects at the molecular and cellular level .